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Compound of Interest

Compound Name: 3-Hexenal

Cat. No.: B1207279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, natural occurrence, and biological

significance of 3-Hexenal, a key player in plant defense and communication. We delve into the

intricate signaling pathways it triggers and provide detailed experimental protocols for its study,

empowering researchers to further unravel its potential applications.

Discovery and Significance
(Z)-3-Hexenal, often referred to as leaf aldehyde, was first identified in 1962. Researchers

discovered its presence in the essential oils of Hypericum plants from Uzbekistan, as well as in

the volatile profiles of raspberries and strawberries.[1] Swiss chemists M. Winter and F.

Gautschi also reported its synthesis in the same year.[1] This unsaturated aldehyde is a

prominent member of the Green Leaf Volatiles (GLVs), a group of C6 compounds responsible

for the characteristic scent of freshly cut grass.[1] Beyond its familiar aroma, 3-Hexenal plays a

crucial role in plant biology, acting as a potent signaling molecule in defense against herbivores

and pathogens, and in plant-plant communication.[2][3][4] Its functions include attracting

predatory insects to defend against pests and priming neighboring plants for an impending

attack.[1][5]

Natural Occurrence of (Z)-3-Hexenal
(Z)-3-Hexenal is ubiquitously produced by most plants upon tissue damage. Its concentration

can vary significantly depending on the plant species, the extent of damage, and environmental
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conditions. Below is a summary of reported concentrations in various plants.

Plant Species Tissue Condition
Concentration
(ng/g Fresh
Weight)

Maize (Zea mays) Leaves Mechanical Damage
19,347 - 67,485[6][7]

[8]

Leaves Herbivory (BAW) 10,437[8]

Arabidopsis

(Arabidopsis thaliana)
Leaves Mechanical Damage

~150,000 (1.5 µmol/g

FW)[9]

Leaves (Ler-0

ecotype)
Mechanical Damage ~100[6]

Leaves (Ws-0

ecotype)
Mechanical Damage ~150[6]

Tomato (Solanum

lycopersicum)
Fruit (Red Ripe) Undamaged

3.7879 (ng/gfw/hr

emission)[10]

Leaves Undamaged ~100[11]

Leaves Mechanical Wounding ~350[11]

Strawberry (Fragaria

vesca)
Fruit (Ripe) Undamaged 10 - 150[2]

(Note: Concentrations can vary based on analytical methods and specific experimental

conditions.)

(Z)-3-Hexenal has also been identified as a pheromone component in various insect species,

playing a role in communication.[12] For instance, it is used by some ant species as an alarm

pheromone and is an attractant for certain stink bugs.

Biosynthesis and Signaling Pathways
The production and perception of 3-Hexenal involve intricate biochemical pathways that are

central to a plant's ability to respond to its environment.
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Biosynthesis of (Z)-3-Hexenal
(Z)-3-Hexenal is synthesized via the oxylipin pathway, which is initiated upon cell damage.
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(Z)-3-Hexenal Perception

Cytosolic Ca2+ Influx
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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